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Compound of Interest

Compound Name: 2-Naphthalenol, 1-butyl-

Cat. No.: B15473092

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of 1-butyl-2-naphthalenol and 1-naphthol, focusing
on their chemical properties, biological activities, and potential applications. While extensive
experimental data is available for 1-naphthol, a well-characterized industrial chemical, specific
experimental data for 1-butyl-2-naphthalenol is limited in publicly accessible literature.
Consequently, this comparison draws upon the established properties of 1-naphthol and
supplements the limited information on 1-butyl-2-naphthalenol with general principles of
alkylated naphthols.

Physicochemical Properties

The introduction of a butyl group to the naphthalene ring system is expected to alter the
physicochemical properties of the parent molecule, 1-naphthol. Generally, alkylation increases
molecular weight and lipophilicity, which can affect melting point, boiling point, and solubility.
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Property 1-Butyl-2-Naphthalenol 1-Naphthol
Molecular Formula C14H160 C10HsO[1]
Molecular Weight 200.28 g/mol (calculated) 144.17 g/mol [1]
Appearance Data not available Colorless or white solid[1]
Melting Point Data not available 95-96 °C[1]
Boiling Point Data not available 278-280 °C[1]
Solubility in Water Expected to be lower than 1- Slightly soluble
naphthol
Expected to be higher than 1- Soluble in simple organic

Solubility in Organic Solvents
naphthol solvents[1]

Biological Activity and Toxicity

The biological activity of naphthol derivatives is an area of active research, with studies
exploring their antioxidant, antimicrobial, and cytotoxic effects. The addition of an alkyl group
can modulate these activities.

Antioxidant Activity

Research suggests that the introduction of alkyl groups to naphthols can enhance their
antioxidant properties. A study on various alkylnaphthols indicated that methylation and
isopropylation of a- and (3-naphthols increased their oxidation inhibiting properties. Specifically,
4-methyl-1-naphthol and 6-methyl-2-naphthol were found to have strong antioxidant
capabilities[2]. While direct experimental data for 1-butyl-2-naphthalenol is not available, it is
plausible that the butyl group could contribute to enhanced antioxidant activity compared to 1-
naphthol.

Cytotoxicity and Genotoxicity

Naphthalene and its metabolites, including 1-naphthol and 2-naphthol, have been studied for
their toxic effects. One study found that naphthalene, 1-naphthol, and 2-naphthol can induce

DNA damage in human lymphocytes[3]. The toxicity of naphthalene is thought to be mediated
by its metabolites[4]. The specific toxicity profile of 1-butyl-2-naphthalenol has not been
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extensively documented. However, the lipophilicity conferred by the butyl group could
potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties,
thereby altering its toxicological profile compared to 1-naphthol.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of naphthol derivatives are
crucial for reproducible research. Below are generalized methodologies relevant to the
compounds discussed.

Synthesis of Alkylated Naphthols

A general method for the C-alkylation of naphthols involves the reaction of a naphthol with an
appropriate alkylating agent in the presence of a catalyst. For instance, the alkylation of 1-
naphthol with methanol over certain ferrite catalysts has been reported to yield 2-methyl-1-
naphthol[5]. A similar principle could be applied for the synthesis of 1-butyl-2-naphthalenol,
likely by reacting 2-naphthol with a butylating agent.

General Experimental Workflow for Naphthol Alkylation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Study: 1-Butyl-2-Naphthalenol and 1-
Naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15473092#comparative-study-of-1-butyl-2-
naphthalenol-and-1-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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